Cas no 1498-69-7 (Anthracene, 9-butyl-)
Anthracene, 9-butyl- structure
Product Name:Anthracene, 9-butyl-
Anthracene, 9-butyl- Properties
Names and Identifiers
-
- Anthracene, 9-butyl-
- 9-Butylanthracene
- DTXSID80933746
- FT-0633611
- VNCDUSIZHQJFOG-UHFFFAOYSA-N
- 1498-69-7
- anthracene,9-butyl-
-
- InChIKey： VNCDUSIZHQJFOG-UHFFFAOYSA-N
- Inchi： InChI=1S/C18H18/c1-2-3-10-18-16-11-6-4-8-14(16)13-15-9-5-7-12-17(15)18/h4-9,11-13H,2-3,10H2,1H3
- SMILES： C(C1=C2C(C=CC=C2)=CC2C1=CC=CC=2)CCC
Computed Properties
- Exact Mass: 234.14094
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Rotatable Bond Count: 3
- Monoisotopic Mass: 234.140851
- Heavy Atom Count: 18
- Complexity: 235
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 6.6
- Topological Polar Surface Area: 0
Experimental Properties
- PSA: 0
- Refractive Index: 1.6420 (estimate)
- Boiling Point: 311.66°C (rough estimate)
- Flash Point: 182.7°C
- Density: 0.9900 (rough estimate)
Anthracene, 9-butyl- Related Literature
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Zonglin Chu,Cécile A. Dreiss,Yujun Feng Chem. Soc. Rev. 2013 42 7174
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2. Ethylation of aliphatic ketones on electroreduction in tetraethylammonium fluoroborate–liquid ammonia solutionsElaine M. Abbot,Anthony J. Bellamy J. Chem. Soc. Perkin Trans. 2 1978 254
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3. Non-conjugated bichromophoric systems. Part 4. Synthesis and photochemical study of bis-9-anthryls with a four-membered chain; influence of the replacement of methylene links by oxygen atoms or dimethylsilyl groups on the formation of intramolecular excimers and photocyclomersJean-Pierre Desvergne,Najib Bitit,Alain Castellan,Michael Webb,Henri Bouas-Laurent J. Chem. Soc. Perkin Trans. 2 1988 1885
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